molecular formula C23H27NO5 B15372166 4-[(3,5-Dimethoxy-4-propoxyphenyl)methyl]-7-ethoxyisoquinolin-8-ol

4-[(3,5-Dimethoxy-4-propoxyphenyl)methyl]-7-ethoxyisoquinolin-8-ol

Cat. No.: B15372166
M. Wt: 397.5 g/mol
InChI Key: BZVOICQWDQXWKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(3,5-Dimethoxy-4-propoxyphenyl)methyl]-7-ethoxyisoquinolin-8-ol is a synthetic isoquinoline derivative characterized by a hydroxyl group at position 8, an ethoxy group at position 7, and a 3,5-dimethoxy-4-propoxyphenylmethyl substituent at position 4 of the isoquinoline core. Isoquinoline derivatives are widely studied for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Properties

Molecular Formula

C23H27NO5

Molecular Weight

397.5 g/mol

IUPAC Name

4-[(3,5-dimethoxy-4-propoxyphenyl)methyl]-7-ethoxyisoquinolin-8-ol

InChI

InChI=1S/C23H27NO5/c1-5-9-29-23-20(26-3)11-15(12-21(23)27-4)10-16-13-24-14-18-17(16)7-8-19(22(18)25)28-6-2/h7-8,11-14,25H,5-6,9-10H2,1-4H3

InChI Key

BZVOICQWDQXWKX-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=C(C=C(C=C1OC)CC2=CN=CC3=C2C=CC(=C3O)OCC)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Isoquinoline Cores

Methyl 3-methyl-5,8-dioxo-7-(phenylamino)-1-(thiophen-2-yl)-5,8-dihydroisoquinoline-4-carboxylate (5e) and Methyl 7-(4-methoxyphenylamino)-3-methyl-5,8-dioxo-1-(thiophen-2-yl)-5,8-dihydroisoquinoline-4-carboxylate (5f) :

  • Core Structure: Both 5e and 5f share the 5,8-dioxo-5,8-dihydroisoquinoline backbone, distinct from the target compound’s fully aromatic isoquinoline system.
  • Substituents: 5e: Features a phenylamino group at position 7 and a thiophen-2-yl group at position 1. 5f: Includes a 4-methoxyphenylamino group at position 7, enhancing electron-donating effects compared to 5e. Target Compound: Lacks the 5,8-diketone system but introduces a bulky 3,5-dimethoxy-4-propoxyphenylmethyl group, likely increasing steric hindrance and lipophilicity.
  • Spectral Data: The target compound’s hydroxyl group (absent in 5e/5f) would likely produce distinct IR peaks near 3400–3500 cm⁻¹ (O-H stretch) and downfield-shifted NMR signals for aromatic protons .

Compounds with Shared Aromatic Substituents

2-(3,5-Dimethoxy-4-propoxyphenyl)ethan-1-amine hydrochloride :

  • Aromatic Group : Shares the 3,5-dimethoxy-4-propoxyphenyl moiety with the target compound, which is linked via an ethanamine chain instead of a methyl group.
  • Functional Differences: The ethanamine group in this compound introduces a polar, positively charged ammonium ion (post-HCl salt formation), contrasting with the target’s isoquinoline-bound methyl linkage.

Other Structural Considerations

  • (Z)-2,5-dioxopyrrolidin-1-yl 4-(4-(2-(difluoroboryl)-4-hydroxybenzylidene)-2-methyl-5-oxo-4,5-dihydro-1H-imidazol-1-yl)butanoate : While unrelated in core structure, its boron-difluoride complex highlights the importance of electron-withdrawing substituents (e.g., ethoxy in the target) in modulating reactivity.
  • Monepantel (MOP) : A benzamide derivative with trifluoromethyl groups; its sulfanyl and cyano substituents contrast with the target’s oxygen-rich substituents, underscoring divergent solubility and metabolic stability profiles.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name Core Structure Key Substituents Melting Point (°C) Notable Spectral Features (IR/NMR)
Target Compound Isoquinolin-8-ol 4-(3,5-dimethoxy-4-propoxyphenyl)methyl, 7-ethoxy Not reported O-H stretch (3400–3500 cm⁻¹, IR)
5e 5,8-Dioxo-isoquinoline 7-(Phenylamino), 1-(thiophen-2-yl), 3-methyl, 4-carbomethoxy 163.3–165.3 1699 cm⁻¹ (C=O ester), 1671 cm⁻¹ (C=O quinone)
2-(3,5-Dimethoxy-4-propoxyphenyl)ethan-1-amine Benzene 3,5-Dimethoxy-4-propoxy, ethan-1-amine (HCl salt) Not reported NH₃⁺ stretch (2500–3000 cm⁻¹, IR)

Table 2: Substituent Impact on Properties

Substituent Type Target Compound 5e/5f 2-(3,5-Dimethoxy...)
Aromatic Groups Bulky, lipophilic Thiophenyl, phenylamino Planar, polar amine
Oxygen-Containing Groups Ethoxy, methoxy, hydroxyl Ester, quinone carbonyl Methoxy, propoxy
Predicted Solubility Moderate (polar substituents) Low (ester/thiophenyl) High (amine salt)

Research Findings and Discussion

  • Synthetic Accessibility: The target compound’s synthesis likely involves Friedel-Crafts alkylation or Ullmann coupling for aryl-isoquinoline linkage, contrasting with 5e/5f’s condensation-based routes .
  • Bioactivity Inference: The hydroxyl and ethoxy groups may enhance hydrogen-bonding interactions with biological targets, similar to phenolic compounds, whereas 5e/5f’s ester groups could confer metabolic instability.
  • Limitations : Absence of empirical data (e.g., melting points, IC₅₀ values) for the target compound restricts direct pharmacological comparisons.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.